Cas no 2137143-67-8 ((3R)-3-{(benzyloxy)carbonylamino}-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoic acid
• CAS No: 2137143-67-8
• MF: C₁₈H₁₆ClN₃O₄
• MW: 373.790343284607
• CID: 5916173
• PubChem ID: 165494490
• Update Time: 2025-06-08

(3R)-3-{(benzyloxy)carbonylamino}-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoic acid
• EN300-1164585
• 2137143-67-8
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-{6-chloroimidazo[1,2-a]pyridin-2-yl}propanoic acid

• Inchi： 1S/C18H16ClN3O4/c19-13-6-7-16-20-15(10-22(16)9-13)14(8-17(23)24)21-18(25)26-11-12-4-2-1-3-5-12/h1-7,9-10,14H,8,11H2,(H,21,25)(H,23,24)/t14-/m1/s1
• InChI Key： FVBHTHNVTCWEEZ-CQSZACIVSA-N
• SMILES： ClC1C=CC2=NC(=CN2C=1)[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 373.0829337g/mol
• Monoisotopic Mass: 373.0829337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 92.9Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoic acid

Introduction to (3R)-3-{(benzyloxy)carbonylamino}-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoic Acid (CAS No. 2137143-67-8)

The compound (3R)-3-{(benzyloxy)carbonylamino}-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoic acid, identified by its CAS number 2137143-67-8, represents a significant advancement in the field of pharmaceutical chemistry and drug development. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a chiral center at the 3-position, as indicated by the (R) configuration, underscores its importance in the synthesis of enantiomerically pure pharmaceuticals, which is crucial for achieving optimal pharmacological efficacy and minimizing adverse effects.

The core structure of this compound consists of a propanoic acid moiety that is modified at both the carboxyl and amino groups. The carboxyl group is protected by a (benzyloxy)carbonyl group, a common strategy in peptide and protein drug synthesis to prevent unwanted side reactions during further chemical modifications. This protection allows for greater control over the synthetic pathway, enabling the introduction of other functional groups or modifications without interfering with the integrity of the carboxyl group.

The other key feature of this compound is the incorporation of a 6-chloroimidazo1,2-apyridin-2-yl substituent. This heterocyclic ring system is known for its versatility in medicinal chemistry due to its ability to interact with biological targets in multiple ways. The imidazo[1,2-a]pyridine scaffold is particularly interesting because it has been extensively studied for its potential as an antagonist or agonist at various receptors and ion channels. For instance, derivatives of this scaffold have shown promise in the treatment of neurological disorders, inflammation, and infectious diseases.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. The 6-chloroimidazo1,2-apyridin-2-yl moiety in this compound not only adds to its structural complexity but also enhances its potential pharmacological activity. Studies have demonstrated that such substitutions can modulate binding affinity and selectivity, leading to more effective therapeutic outcomes. The chlorine atom at position 6 further increases the electrophilicity of the ring system, making it more reactive towards nucleophilic substitution reactions, which can be exploited in further derivatization efforts.

The stereochemistry of the compound is another critical aspect that warrants detailed discussion. The (R) configuration at the 3-position implies that the molecule exists as a single enantiomer, which is often preferred in pharmaceutical applications due to improved pharmacokinetic properties and reduced toxicity. Chiral drugs are designed to interact specifically with one enantiomer of a biological target, leading to more predictable and consistent therapeutic effects.

In terms of synthetic chemistry, the preparation of (3R)-3-{(benzyloxy)carbonylamino}-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoic acid involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the propanoic acid backbone, followed by functional group interconversions to introduce the necessary protecting groups and substituents. Key steps include condensation reactions to form amide bonds, nucleophilic substitutions to introduce the imidazo[1,2-a]pyridine moiety, and stereochemical control strategies to achieve the desired (R) configuration.

Advances in catalytic methods have significantly improved the efficiency of these synthetic routes. For example, transition metal-catalyzed cross-coupling reactions have become indispensable tools in modern organic synthesis. These reactions allow for the formation of carbon-carbon bonds under mild conditions with high selectivity, enabling chemists to construct complex molecular architectures with relative ease.

The potential applications of this compound are vast and span across multiple therapeutic areas. Given its structural features, it is plausible that it could serve as a lead compound for further drug development. For instance, derivatives of this molecule might be explored as inhibitors or modulators of enzymes involved in metabolic pathways relevant to diseases such as diabetes or cancer.

Computational modeling and virtual screening have become integral parts of drug discovery pipelines. These techniques allow researchers to predict how potential drug candidates will interact with biological targets before conducting expensive wet-lab experiments. By leveraging computational tools, scientists can identify promising candidates like (3R)-3-{(benzyloxy)carbonylamino}-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoic acid that are likely to exhibit desirable pharmacological properties.

In conclusion, (3R)-3-{(benzyloxy)carbonylamino}-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoic acid (CAS No. 2137143-67-8) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of functional groups and stereochemical features makes it a valuable scaffold for further medicinal chemistry exploration. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like this one will play an increasingly important role in developing next-generation pharmaceuticals.